Cas no 2227773-87-5 ((3R)-4-(tert-butoxy)-3-hydroxybutanoic acid)

• Product Name: (3R)-4-(tert-butoxy)-3-hydroxybutanoic acid
• CAS No: 2227773-87-5
• MF: C₈H₁₆O₄
• MW: 176.210243225098
• CID: 6250346
• PubChem ID: 54570754
• Update Time: 2025-07-17

(3R)-4-(tert-butoxy)-3-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-4-(tert-butoxy)-3-hydroxybutanoic acid
• SCHEMBL4837485
• EN300-1788425
• 2227773-87-5

• Inchi： 1S/C8H16O4/c1-8(2,3)12-5-6(9)4-7(10)11/h6,9H,4-5H2,1-3H3,(H,10,11)/t6-/m1/s1
• InChI Key： ZXBQCNDIPPWHDY-ZCFIWIBFSA-N
• SMILES： O(C[C@@H](CC(=O)O)O)C(C)(C)C

Computed Properties

• Exact Mass: 176.10485899g/mol
• Monoisotopic Mass: 176.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 66.8Ų

Additional information on (3R)-4-(tert-butoxy)-3-hydroxybutanoic acid

Introduction to (3R)-4-(tert-butoxy)-3-hydroxybutanoic Acid (CAS No. 2227773-87-5)

(3R)-4-(tert-butoxy)-3-hydroxybutanoic acid, identified by its CAS number 2227773-87-5, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This enantiomerically pure compound has garnered attention due to its unique structural properties and potential applications in drug development and metabolic studies.

The molecular structure of (3R)-4-(tert-butoxy)-3-hydroxybutanoic acid features a chiral center at the third carbon atom, which contributes to its optical activity and makes it a valuable candidate for studying stereoselective processes in biological systems. The presence of both hydroxyl and tert-butoxy functional groups enhances its reactivity and solubility, making it suitable for various chemical modifications and biological assays.

In recent years, research on chiral auxiliaries and catalysts has seen substantial growth, particularly in the development of asymmetric synthesis methods. The compound’s stereochemistry makes it an excellent candidate for use as a building block in the synthesis of more complex molecules, including those with therapeutic potential. For instance, studies have shown that derivatives of this compound can be utilized in the construction of β-blockers, which are widely used in the treatment of cardiovascular diseases.

Moreover, the hydroxyl group in (3R)-4-(tert-butoxy)-3-hydroxybutanoic acid provides a site for further functionalization, enabling the creation of esters, ethers, or even more complex derivatives. These modifications can enhance the pharmacokinetic properties of the compound, such as its bioavailability and metabolic stability. Such attributes are crucial for optimizing drug candidates for clinical use.

Recent advancements in computational chemistry have also highlighted the importance of molecular modeling in understanding the interactions between this compound and biological targets. By leveraging high-throughput virtual screening techniques, researchers can predict how different derivatives of (3R)-4-(tert-butoxy)-3-hydroxybutanoic acid may interact with enzymes and receptors, thereby accelerating the drug discovery process.

The tert-butoxy group adds another layer of complexity to this molecule, influencing both its electronic properties and its interactions with other molecules. This group is known for its stability under various reaction conditions, making it a preferred choice for protecting groups in organic synthesis. Its presence also enhances the lipophilicity of the compound, which can be advantageous when designing drugs that need to cross biological membranes.

In clinical research, derivatives of (3R)-4-(tert-butoxy)-3-hydroxybutanoic acid have been explored for their potential anti-inflammatory and analgesic properties. Studies have demonstrated that certain analogs can modulate inflammatory pathways by inhibiting key enzymes such as COX-2 or LOX. These findings align with the broader trend in medicinal chemistry towards developing selective inhibitors that target specific disease mechanisms.

The synthesis of enantiomerically pure compounds like (3R)-4-(tert-butoxy)-3-hydroxybutanoic acid is often challenging but highly rewarding. Modern synthetic methodologies, including asymmetric hydrogenation and enzymatic resolutions, have made it possible to produce these compounds on a larger scale. This progress has not only facilitated basic research but also opened new avenues for industrial applications.

The versatility of (3R)-4-(tert-butoxy)-3-hydroxybutanoic acid extends beyond pharmaceuticals; it also finds utility in materials science and agrochemicals. For example, its derivatives can be incorporated into polymers to enhance their mechanical properties or used as intermediates in the synthesis of pesticides that exhibit improved environmental profiles.

Ongoing research continues to uncover new applications for this compound and its derivatives. By integrating insights from multiple disciplines—such as organic chemistry, biochemistry, and computational biology—scientists are paving the way for innovative therapeutic strategies. The continued exploration of chiral compounds like (3R)-4-(tert-butoxy)-3-hydroxybutanoic acid holds promise for addressing some of today’s most pressing medical challenges.